N-((1,1-dioxidotetrahydrothiophen-3-yl)methyl)-2-(1,3-dioxoisoindolin-2-yl)acetamide
Description
N-((1,1-dioxidotetrahydrothiophen-3-yl)methyl)-2-(1,3-dioxoisoindolin-2-yl)acetamide is a useful research compound. Its molecular formula is C15H16N2O5S and its molecular weight is 336.36. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
N-((1,1-dioxidotetrahydrothiophen-3-yl)methyl)-2-(1,3-dioxoisoindolin-2-yl)acetamide is a compound with potential applications in various fields of scientific research. While specific studies on this compound are scarce, research on similar compounds provides insights into its potential applications. For instance, the synthesis and characterization of related compounds have been reported, highlighting their significance in antibacterial, antifungal, and anticancer studies (Muruganandam, Kumar, & Balasubramanian, 2013).
Antimicrobial and Anticancer Potential
Compounds structurally related to N-((1,1-dioxidotetrahydrothiophen-3-yl)methyl)-2-(1,3-dioxoisoindolin-2-yl)acetamide have shown promising results in antimicrobial and anticancer applications. The synthesis of antimetabolites and their transition metal chelates has revealed significant activity against bacteria, fungi, and cancer cells, suggesting a potential pathway for the development of new therapeutic agents (Muruganandam et al., 2013).
Neuroprotective and Anticonvulsant Effects
Research on derivatives of similar compounds indicates their potential in neuroprotection and as anticonvulsant agents. Studies have demonstrated that certain derivatives exhibit promising anticonvulsant activity, suggesting the possibility of exploring N-((1,1-dioxidotetrahydrothiophen-3-yl)methyl)-2-(1,3-dioxoisoindolin-2-yl)acetamide for similar neurological applications (Nikalje, Khan, & Ghodke, 2011).
Photovoltaic and Material Science Applications
The compound's structural features suggest potential applications in material science and photovoltaic efficiency modeling. Studies on related compounds have explored their suitability as photosensitizers in dye-sensitized solar cells (DSSCs), indicating the compound's potential in renewable energy technologies (Mary et al., 2020).
properties
IUPAC Name |
2-(1,3-dioxoisoindol-2-yl)-N-[(1,1-dioxothiolan-3-yl)methyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O5S/c18-13(16-7-10-5-6-23(21,22)9-10)8-17-14(19)11-3-1-2-4-12(11)15(17)20/h1-4,10H,5-9H2,(H,16,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BPVJJNSEQPKTCZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)CC1CNC(=O)CN2C(=O)C3=CC=CC=C3C2=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-((1,1-dioxidotetrahydrothiophen-3-yl)methyl)-2-(1,3-dioxoisoindolin-2-yl)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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